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Compound Name: 3-(2-Methoxyethoxy)propan-1-ol

CAS No.: 94194-50-0

Cat. No.: B2990665

Get Quote

Abstract
This technical guide provides a comprehensive exploration of the spectroscopic characteristics

of 3-(2-Methoxyethoxy)propan-1-ol (CAS No. 94194-50-0). In the absence of publicly

available experimental spectra, this document leverages established principles of nuclear

magnetic resonance (NMR) spectroscopy, infrared (IR) spectroscopy, and mass spectrometry

(MS) to present a detailed predicted analysis. This guide is intended for researchers, scientists,

and professionals in drug development and materials science, offering a foundational

understanding of the molecule's structural features as revealed through spectroscopic

methods. The causality behind spectral predictions is explained, providing a framework for the

analysis of similar ether-alcohol compounds.

Introduction: Unveiling the Molecular Architecture
3-(2-Methoxyethoxy)propan-1-ol is a bifunctional organic molecule incorporating both a

primary alcohol and an ether linkage. This structure imparts properties of interest in various

applications, including as a solvent, a building block in organic synthesis, and potentially in the

formulation of novel materials and pharmaceutical excipients. A thorough understanding of its
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molecular structure is paramount for its effective application and for ensuring quality control in

its synthesis and use.

Spectroscopic analysis is the cornerstone of molecular characterization. This guide will

systematically predict and interpret the ¹H NMR, ¹³C NMR, IR, and mass spectra of 3-(2-
Methoxyethoxy)propan-1-ol. By dissecting the predicted data, we can elucidate the

connectivity of atoms, identify key functional groups, and anticipate the molecule's

fragmentation patterns.

NMR Analysis Workflow

3-(2-Methoxyethoxy)propan-1-ol in CDCl₃ NMR Spectrometer Free Induction Decay (FID) Fourier Transform ¹H and ¹³C NMR Spectra Data Interpretation

Click to download full resolution via product page

Figure 2: A simplified workflow for NMR spectroscopic analysis.

Infrared (IR) Spectroscopy: Probing Functional
Groups
IR spectroscopy is a powerful tool for identifying the functional groups present in a molecule by

detecting the vibrations of its bonds.

Table 3: Predicted IR Absorption Bands for 3-(2-Methoxyethoxy)propan-1-ol

Wavenumber
(cm⁻¹)

Bond Vibration Functional Group Intensity

~3400 (broad) O-H stretch Alcohol Strong

2950-2850 C-H stretch Alkane Strong

~1100 C-O stretch Ether & Alcohol Strong

Causality of Predictions:
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O-H Stretch: The most prominent feature in the predicted IR spectrum is a broad, strong

absorption band around 3400 cm⁻¹, which is characteristic of the O-H stretching vibration in

a hydrogen-bonded alcohol.[1]

C-H Stretch: Strong absorptions in the 2950-2850 cm⁻¹ region are expected due to the C-H

stretching vibrations of the alkyl portions of the molecule.

C-O Stretch: A strong, and likely complex, absorption band around 1100 cm⁻¹ is predicted for

the C-O stretching vibrations of both the primary alcohol and the ether linkages.[2][3] The

presence of multiple C-O bonds may lead to overlapping signals in this region.

Mass Spectrometry (MS): Fragmentation and
Molecular Weight Determination
Mass spectrometry provides information about the molecular weight of a compound and its

fragmentation pattern upon ionization, which can be used to deduce its structure.

Predicted Mass Spectrum Fragmentation:

Molecular Ion (M⁺): The molecular ion peak is expected at a mass-to-charge ratio (m/z) of

134, corresponding to the molecular weight of 3-(2-Methoxyethoxy)propan-1-ol (C₆H₁₄O₃).

However, for primary alcohols, the molecular ion peak can be weak or even absent.[4][5]

Alpha-Cleavage: A common fragmentation pathway for alcohols is the cleavage of the C-C

bond adjacent to the oxygen atom. For a primary alcohol, this results in the loss of an alkyl

radical and the formation of a resonance-stabilized oxonium ion. In this case, cleavage

between C1 and C2 would lead to a prominent peak at m/z 31 ([CH₂OH]⁺).[6][7]

Ether Fragmentation: Ethers also undergo characteristic fragmentation. Cleavage of the C-O

bond can occur, as well as cleavage of the C-C bond alpha to the ether oxygen. Common

fragments would include:

m/z 45: [CH₂OCH₃]⁺

m/z 59: [CH₂OCH₂CH₃]⁺ (less likely) or loss of C₄H₉O₂

m/z 89: [M - CH₂OH]⁺ (loss of the hydroxymethyl group)
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Loss of Water (M-18): A peak at m/z 116, corresponding to the loss of a water molecule from

the molecular ion, is also a possible fragmentation pathway for alcohols.[8]

Mass Spectrometry Fragmentation

3-(2-Methoxyethoxy)propan-1-ol m/z 134

[CH₂OH]⁺ m/z 31

α-Cleavage [CH₂OCH₃]⁺ m/z 45
Ether Cleavage

[M - H₂O]⁺ m/z 116Dehydration

[M - CH₂OH]⁺ m/z 89
α-Cleavage
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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